4-benzyl-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide

• IUPAC Name: 4-benzyl-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C22H18N2OS2/c1-26-22-24-19-12-11-18(14-20(19)27-22)23-21(25)17-9-7-16(8-10-17)13-15-5-3-2-4-6-15/h2-12,14H,13H2,1H3,(H,23,25)
• InChI Key: ZFEJEPHIJLBJJE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4
• Molecular Formula: C22H18N2OS2
• Molecular Weight: 390.5 g/mol
• CAS No.: 392248-29-2

Description

“4-benzyl-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide” is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds that have been found to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “this compound”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are influenced by the substituents at different positions on the thiazole ring. These substituents can alter the orientation types and shield the nucleophilicity of nitrogen.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry

• Carbonic Anhydrase Inhibition : A study by Distinto et al. (2019) explored new structural features of a series of compounds for the inhibition of human carbonic anhydrase isoforms, highlighting the significance of electronic and steric features on biological activity. These findings can be applied to the development of selective inhibitors for therapeutic purposes (Distinto et al., 2019).

Organic Synthesis and Chemical Methodologies

• Electrochemical C–H Thiolation : Qian et al. (2017) reported a metal- and reagent-free method for the synthesis of benzothiazoles through TEMPO-catalyzed electrolytic C–H thiolation. This approach offers a cleaner, efficient method for accessing structurally diverse benzothiazoles, emphasizing the compound's utility in organic synthesis (Qian et al., 2017).

Anticancer Applications

• Anticancer Activity of Benzamide Derivatives : Tiwari et al. (2017) synthesized and evaluated a series of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives for their anticancer activity. The study found promising anticancer properties in these compounds, highlighting their potential as therapeutic agents (Tiwari et al., 2017).

Supramolecular Chemistry and Material Science

• Supramolecular Gelators : Yadav and Ballabh (2020) synthesized a new series of N-(thiazol-2-yl)benzamide derivatives to investigate their gelation behavior. Their research elucidates the role of methyl functionality and multiple non-covalent interactions on gelation behavior, which could be valuable for designing new supramolecular materials (Yadav & Ballabh, 2020).

Antimicrobial Agents

• Antimicrobial Activity : Desai et al. (2013) synthesized a series of fluorobenzamides containing thiazole and thiazolidine, demonstrating significant antimicrobial activity. This suggests the compound's utility in developing new antimicrobial agents (Desai et al., 2013).

Mechanism of Action

Target of Action

The primary target of 4-benzyl-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide is Mycobacterium tuberculosis , the bacterium responsible for tuberculosis . The compound has shown potent inhibitory activity against this pathogen . Additionally, it has been suggested that the compound may have weak COX-1 inhibitory activity .

Mode of Action

It is believed to interact with its target through a unique mode to inhibit the proliferation of the pathogen . The compound’s interaction with its target results in changes that inhibit the growth and proliferation of the bacterium .

Biochemical Pathways

The compound affects the biochemical pathways of Mycobacterium tuberculosis, leading to its inhibition

Pharmacokinetics

The compound’s solubility in water, alcohol, and ether suggests it may have good bioavailability.

Result of Action

The result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth and proliferation . This leads to a decrease in the severity of tuberculosis infection. Additionally, the compound may have weak anti-inflammatory effects due to its potential COX-1 inhibitory activity .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s solubility can affect its bioavailability and efficacy . Additionally, the presence of other substances, such as alcohol or ether, can potentially affect the compound’s stability and action .

Future Directions

Benzothiazole derivatives, including “4-benzyl-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide”, hold promise for future research due to their wide range of biological activities. Further studies could focus on exploring their potential applications in medicine, particularly in the treatment of various diseases.